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Compound of Interest

Compound Name: ACD-10284

Cat. No.: B1671411 Get Quote

Initial investigations into the discovery and history of ACD-10284 have revealed a critical

misidentification in the context of drug development. ACD-10284 is not a pharmaceutical

compound for human use but is, in fact, an organophosphate insecticide. This technical guide

provides a comprehensive overview of the available information on ACD-10284, redirecting the

focus from clinical applications to its actual identity and use in agrochemical research.

Chemical Identity and Properties
ACD-10284 is chemically identified as S-{2-[(2-cyanoethyl)(phenyl)amino]-2-oxoethyl} O,O-

diethyl phosphorodithioate.[1] Its unique structure, characterized by a phosphorodithioate

group, is typical of organophosphorus compounds, a class of chemicals widely used for their

insecticidal properties.[1]
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Property Value Reference

Chemical Name

S-{2-[(2-cyanoethyl)

(phenyl)amino]-2-oxoethyl}

O,O-diethyl

phosphorodithioate

[1]

CAS Registry Number 16231-76-8 [1][2]

Molecular Formula C15H21N2O3PS2 [1][2]

Molecular Weight 372.44 g/mol [2]

Synonyms GC 10284, GC-10284 [1]

History and Application
The history of ACD-10284 is rooted in insecticide research rather than pharmaceutical

development. The compound was investigated for its efficacy in controlling ectoparasites in

livestock.

Discovery and Use
Information regarding the specific discovery of ACD-10284 is limited. However, it is referenced

in literature from the early 1970s in the context of screening insecticides for the control of cattle

ticks, specifically Boophilus annulatus and B. microplus.[2] Studies evaluated its effectiveness

when applied as a spray or dip for cattle.[2]

Mechanism of Action (Presumed)
As an organophosphate insecticide, the mechanism of action of ACD-10284 is presumed to be

the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous system

of insects and mammals that breaks down the neurotransmitter acetylcholine. Inhibition of

AChE leads to an accumulation of acetylcholine, causing continuous nerve stimulation,

paralysis, and ultimately death of the insect.

Due to the fundamental differences in its intended application, diagrams of signaling pathways

relevant to human drug development are not applicable to ACD-10284.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cymitquimica.com/cas/16231-76-8/
https://cymitquimica.com/cas/16231-76-8/
https://www.medchemexpress.com/acd-10284.html
https://cymitquimica.com/cas/16231-76-8/
https://www.medchemexpress.com/acd-10284.html
https://www.medchemexpress.com/acd-10284.html
https://cymitquimica.com/cas/16231-76-8/
https://www.benchchem.com/product/b1671411?utm_src=pdf-body
https://www.benchchem.com/product/b1671411?utm_src=pdf-body
https://www.medchemexpress.com/acd-10284.html
https://www.medchemexpress.com/acd-10284.html
https://www.benchchem.com/product/b1671411?utm_src=pdf-body
https://www.benchchem.com/product/b1671411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the synthesis or specific laboratory assays of ACD-10284
are not readily available in the public domain. The primary documented experimental use

pertains to its application in insecticide screening trials.

General Protocol for Insecticide Efficacy Testing (as inferred from historical context):

Preparation of Formulations: ACD-10284 would be formulated into emulsifiable concentrates

or wettable powders at various concentrations.

Application: The formulations would be applied to cattle via spraying or dipping methods to

ensure complete coverage.

Exposure: Treated cattle would be exposed to tick-infested environments, or ticks would be

directly applied to the animals.

Efficacy Assessment: The effectiveness of ACD-10284 would be determined by counting the

number of live and dead ticks on the animals at specified intervals post-treatment. A high

mortality rate would indicate efficacy.

Toxicology and Safety
Organophosphate insecticides are known for their potential toxicity to non-target organisms,

including humans.[1] The toxicity is primarily due to the inhibition of acetylcholinesterase.

Therefore, handling of ACD-10284 would require strict safety precautions to avoid exposure.[1]

Specific toxicological data, such as LD50 values, and information on its environmental fate are

not detailed in the available search results.

Visualizations
As ACD-10284 is not a therapeutic drug, signaling pathway diagrams relevant to drug

development are not appropriate. However, a diagram of its chemical structure is provided

below.
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Figure 1: Chemical structure of ACD-10284.

In conclusion, the compound designated ACD-10284 is an insecticide and not a candidate for

human drug development. The information available aligns with its use in pest control and

highlights its nature as an organophosphate. The initial request for a technical guide for a drug

development audience was based on a misidentification of the compound's application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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